Cas no 2640898-40-2 (2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine)

• Product Name: 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine
• CAS No: 2640898-40-2
• MF: C₂₁H₂₆N₆O
• MW: 378.470743656158
• CID: 5317084
• PubChem ID: 155799072
• Update Time: 2025-10-30

2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[4-[[(2,5,6-trimethyl-4-pyrimidinyl)oxy]methyl]-1-piperidinyl]pyrido[3,4-d]pyrimidine
• AKOS040731440
• 2640898-40-2
• F6795-5452
• 2,4,5-trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine
• 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• Inchi： 1S/C21H26N6O/c1-13-14(2)23-15(3)26-21(13)28-12-17-6-9-27(10-7-17)20-18-5-8-22-11-19(18)24-16(4)25-20/h5,8,11,17H,6-7,9-10,12H2,1-4H3
• InChI Key： BTZDJWVZPCWYQP-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=C(C)N=1)CC1CCN(C2C3C=CN=CC=3N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 378.21680947g/mol
• Monoisotopic Mass: 378.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.4±50.0 °C(Predicted)
• pka: 4.75±0.30(Predicted)

Additional information on 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

Introduction to 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine (CAS No. 2640898-40-2)

2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine, identified by its CAS number 2640898-40-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by a pyrimidine core, which is a fundamental structural motif in many biologically active agents. The intricate architecture of this molecule, featuring multiple substituents and functional groups, positions it as a promising candidate for further exploration in drug discovery.

The molecular structure of 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine encompasses a pyrimidine ring at its center, which is a well-documented scaffold for pharmacological activity. This core is further embellished with methyl groups at the 2-, 4-, and 5-positions, contributing to its unique electronic and steric properties. The presence of an oxygen-methoxy group at the 6-position introduces a polar moiety that can enhance solubility and interact favorably with biological targets. Additionally, the compound features a piperidine ring linked to a pyrido[3,4-d]pyrimidine moiety through a methylene bridge, creating a complex system of nitrogen-rich heterocycles that are often associated with potent biological effects.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological receptors or enzymes simultaneously. The structural features of CAS No. 2640898-40-2 make it an attractive candidate for such an approach. The combination of the pyrimidine core with the piperidine and pyrido[3,4-d]pyrimidine fragments suggests potential activity against a range of therapeutic targets. For instance, the nitrogen-rich environment of this molecule could facilitate interactions with enzymes such as kinases or phosphodiesterases, which are critical in various cellular signaling pathways.

In the realm of oncology research, small molecules that can modulate key signaling pathways involved in cancer progression are highly sought after. The structural motif of 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine bears resemblance to known inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and survival. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases by occupying the ATP-binding pocket through its rigid heterocyclic framework and properly positioned hydrogen bond donors and acceptors.

The synthesis of CAS No. 2640898-40-2 involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the methoxy group and cross-coupling reactions to assemble the complex piperidine-pyrido[3,4-d]pyrimidine moiety. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing the environmental impact associated with traditional multi-step syntheses.

Evaluation of the pharmacological profile of 2,4,5-Trimethyl-6-[(1-{2-methylpyrido[3,4-d]pyrimidin-4-y}]piperidin--4yl)methoxy]pyrimidine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potential inhibitory effects on selected kinases and other enzymes relevant to cancer biology. Additionally, animal models have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for assessing the feasibility of further developing this compound into a clinical candidate.

The development of novel therapeutic agents often relies on understanding the structureactivity relationships (SAR) within a series of related compounds. By systematically modifying various substituents on the core scaffold of CAS No. 264089840--2, researchers can gain valuable insights into which structural features contribute most to biological activity. Such SAR studies not only guide optimization efforts but also provide mechanistic insights into how these molecules interact with their targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 2--{methyl-pyrido[34d}--{--yl}--{--m--{--m--{--m--{--m--{--m--{--m}}}}}}}}}}}}}}}}}}]]]]]]]]]]]]]]]]]]]]]]]]]]]], facilitating rational design modifications and accelerating the identification of promising candidates for experimental validation.

Future directions for research on CAS No.--26408984052 include exploring its potential in combination therapies alongside other anti-cancer agents. Combination approaches have shown promise in overcoming drug resistance and enhancing therapeutic outcomes in clinical settings. Additionally， investigating the compound's effects on non-oncological targets may uncover new therapeutic applications beyond oncology.

The synthesis and characterization of CAS No.--26408984052 represent significant progress in medicinal chemistry research aimed at developing novel small molecules for therapeutic use. Its complex structure offers numerous opportunities for further exploration， making it a valuable asset in ongoing drug discovery efforts.